Cas no 898763-33-2 ((2,4-difluorophenyl)-[4-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone)

• Product Name: (2,4-difluorophenyl)-[4-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone
• CAS No: 898763-33-2
• MF: C₁₉H₂₀F₂N₂O
• MW: 330.371711730957
• MDL: MFCD03841823
• CID: 870690
• PubChem ID: 24724598
• Update Time: 2025-04-19

(2,4-difluorophenyl)-[4-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• (2,4-difluorophenyl)-[4-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone
• 2,4-DIFLUORO-4'-(4-METHYLPIPERAZINOMETHYL) BENZOPHENONE
• 2,4-DIFLUORO-4'-(4-METHYLPIPERAZIN-1-YLMETHYL)BENZOPHENONE
• DTXSID30642997
• (2,4-Difluorophenyl){4-[(4-methylpiperazin-1-yl)methyl]phenyl}methanone
• 2,4-Difluoro-4'-(4-methylpiperazinomethyl)benzophenone
• MFCD03841823
• AKOS016020058
• 898763-33-2

• MDL： MFCD03841823
• Inchi： 1S/C19H20F2N2O/c1-22-8-10-23(11-9-22)13-14-2-4-15(5-3-14)19(24)17-7-6-16(20)12-18(17)21/h2-7,12H,8-11,13H2,1H3
• InChI Key： MQCNTEMTAIOYLI-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C1C=CC(=CC=1)CN1CCN(C)CC1)=O)F

Computed Properties

• Exact Mass: 330.15400
• Monoisotopic Mass: 330.15436959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55000
• LogP: 2.81900